1,3-Dimethyl-3-phenylpiperazine

• IUPAC Name: 1,3-dimethyl-3-phenylpiperazine
• InChI: InChI=1S/C12H18N2/c1-12(10-14(2)9-8-13-12)11-6-4-3-5-7-11/h3-7,13H,8-10H2,1-2H3
• InChI Key: HFTTUYYCBKAFQF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCN1)C)C2=CC=CC=C2
• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• CAS RN: 1482387-71-2

Description

1,3-Dimethyl-3-phenylpiperazine is a piperazine derivative used as a reference material in forensic laboratories. It affects the central and autonomic nervous systems, blood pressure, and smooth muscle.

Synthesis Analysis

Several methods exist for synthesizing piperazine derivatives, including this compound. Recent methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines, intermolecular cycloaddition, parallel solid-phase synthesis, and photocatalytic synthesis. Notably, the synthesis of this compound is crucial for producing the antidepressant drug Mirtazapine.

Molecular Structure Analysis

The molecular formula of this compound is C₁₁H₁₆N₂. It consists of a piperazine ring with methyl and phenyl substituents.

Physical And Chemical Properties Analysis

• Purity : 95%

Scientific Research Applications

Synthesis and Anorectic Activity

1,3-Dimethyl-3-phenylpiperazine has been studied for its role in the synthesis of compounds that exhibit anorectic activity. Malinka and Rutkowska (1997) found that certain derivatives of this compound can stimulate the central serotoninergic system, particularly 5-HT52A receptors, indicating potential applications in appetite suppression and weight management. However, the in vivo receptor activity of these derivatives was not confirmed in vitro, suggesting a need for further exploration in this area (Malinka & Rutkowska, 1997).

Role in N-phenylpiperazine Derivatives

N-phenylpiperazine derivatives, a class to which this compound belongs, have been widely investigated for their therapeutic potential, particularly in the treatment of CNS disorders. Maia, Tesch, and Fraga (2012) highlighted the versatility of the N-phenylpiperazine scaffold in medicinal chemistry, suggesting its applicability across various therapeutic fields beyond CNS disorders. This review emphasizes the potential of this compound derivatives in generating new classes of hits and prototypes for a range of therapeutic applications (Maia, Tesch, & Fraga, 2012).

Applications in Polymer Synthesis

This compound derivatives have been used in polymer synthesis. Katz and Schilling (1989) explored the synthesis and dielectric characterization of chromophores linked by piperazine derivatives, which have potential applications in the fabrication of polymer films for nonlinear optics. This research opens up possibilities for using these compounds in advanced material sciences, particularly in the field of optoelectronics (Katz & Schilling, 1989).

Electrochemical Synthesis Applications

In the field of electrochemistry, this compound derivatives have been utilized in the development of new synthesis methods. Nematollahi and Amani (2011) demonstrated an electrochemical method for synthesizing new phenylpiperazine derivatives, highlighting an environmentally friendly and efficient approach with high atom economy (Nematollahi & Amani, 2011).

Mechanism of Action

Target of Action

It is known that many piperazine derivatives, including 1,3-dimethyl-3-phenylpiperazine, have a wide range of biological and pharmaceutical activity .

Mode of Action

It is generally believed that piperazine derivatives work by interacting with their targets and causing changes in the cellular environment . The specific interactions between this compound and its targets are yet to be elucidated.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well documented. These properties play a crucial role in determining the bioavailability of the compound. More research is needed to understand how these properties influence the action of this compound .

Result of Action

It is known that many piperazine derivatives have a wide range of biological and pharmaceutical activity

Action Environment

Environmental factors can significantly impact the action of a compound, and more research is needed to understand these effects for this compound .

Safety and Hazards

1,3-Dimethyl-3-phenylpiperazine should be handled with care. Avoid dust formation, inhalation, and skin contact. Use personal protective equipment and ensure adequate ventilation. Remove all sources of ignition.

Future Directions

Research on 1,3-dimethyl-3-phenylpiperazine may continue to explore its applications in drug development, especially as an intermediate for antidepressants like Mirtazapine.